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Compound of Interest

Compound Name: Diethyl tetradecanedioate
CAS No.: 19812-63-6
Cat. No.: B025933
Get Quote
. J

Executive Summary

Diethyl tetradecanedioate (CAS: 19812-63-6) is a long-chain dicarboxylic acid ester used
primarily as a lipophilic intermediate in the synthesis of pharmaceuticals, polymers, and
advanced lipid formulations.[1][2] Its unique physicochemical profile—specifically a melting
point near ambient temperature (29-31 °C)—presents distinct handling challenges that differ
from standard liquid or solid reagents.

This guide provides a rigorous, self-validating safety and handling protocol for researchers. It
moves beyond generic safety data to address the specific phase-transition risks and chemical
stability requirements of this compound.

Part 1: Chemical Identity & Physicochemical
Profile[4]

Understanding the physical state of Diethyl tetradecanedioate is the prerequisite for safe
handling. At standard laboratory temperatures (20-25 °C), it exists as a waxy solid or semi-
solid, but it liquefies readily upon mild heating.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b025933#bc-rfq
https://www.benchchem.com/product/b025933/docs?utm_src=pdf-body#technical-guide-safe-handling-and-application-of-diethyl-tetradecanedioate
https://www.finetechchem.com/prod/detail/19812-63-6
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b025933/docs?utm_src=pdf-body#technical-guide-safe-handling-and-application-of-diethyl-tetradecanedioate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025933?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Table 1: Physicochemical Constants

Property Value Context for Handling
CAS Number 19812-63-6 Unique Identifier
Formula C18H3404 Lipophilic diester
Molecular Weight 314.46 g/mol Calculation standard
) ) CRITICAL: Phase change
Melting Point 29-31 °C (84-88 °F)
occurs near body/lab temp.[3]
N ) High boiling; low volatility risk
Boiling Point ~351 °C (at 760 mmHg)
at RT.
] Combustible; requires heat
Flash Point ~106 °C (Closed Cup) o
source for ignition.
Density 0.945 g/cm?3 Slightly less dense than water.

Immiscible in water; Soluble in
Solubility EtOH, Chloroform, Ethyl

Acetate.

Requires organic waste

disposal.

Part 2: Hazard Identification & Toxicology (GHS)[6]

While long-chain esters are generally considered low-toxicity compared to short-chain
analogues, they must be treated as irritants. The following classification is based on
conservative "Read-Across" toxicology from structurally similar long-chain diesters (e.g.,
Dimethyl tetradecanedioate).

Hazard Statements

e H315: Causes skin irritation.[4]
e H319: Causes serious eye irritation.[4][5]

o H335: May cause respiratory irritation (if aerosolized or heated).

Toxicology Insights (The "Why")
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e Lipophilicity: The C14 chain allows the compound to penetrate the stratum corneum of the
skin, potentially carrying contaminants or causing contact dermatitis upon prolonged
exposure.

e Hydrolysis Risk: Upon contact with mucous membranes (eyes/lungs), moisture can
hydrolyze the ester into ethanol and tetradecanedioic acid, changing the local pH and
causing irritation.

Part 3: Safe Handling Protocols

The primary operational risk with Diethyl tetradecanedioate is Phase Transition Management.
Attempting to pipette the supercooled liquid can result in solidification inside the tip, leading to
inaccurate dosing and potential pressure buildup/spatter.

Protocol A: The "Melt-and-Dispense™ Workflow

This protocol ensures volumetric accuracy and prevents equipment clogging.

Inspection: Check the reagent container. If solid or slushy, do not attempt to scoop.
» Thermal Conditioning: Place the sealed container in a water bath or bead bath set to 40 °C.

o Reasoning: 40 °C is sufficient to melt the compound (MP ~30 °C) without risking thermal
degradation or significant vapor generation.

» Homogenization: Once liquefied, gently invert the container to ensure homogeneity.
o Transfer: Use a pre-warmed glass pipette or a positive-displacement pipette.

o Caution: Standard air-displacement pipettes are prone to clogging if the liquid cools in the
tip.

» Re-Solidification: Expect the compound to solidify on contact with cool glassware. Pre-
weighing reagents into the reaction vessel before adding solvent is recommended.

Protocol B: Storage & Stability

o Temperature: Store at 2—8 °C (Refrigerated).
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o Reasoning: Keeping the compound well below its freezing point prevents cycles of partial
melting/freezing that can introduce moisture and lead to hydrolysis.

o Atmosphere: Store under inert gas (Argon or Nitrogen) if opened.
o Reasoning: Esters are susceptible to moisture-driven hydrolysis over long periods.

e Segregation: Keep away from strong oxidizers and strong bases (which catalyze
saponification).

Part 4: Emergency Response & Disposal
Workflow Visualization: Exposure Response

The following diagram outlines the logical decision tree for accidental exposure.
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Figure 1: Decision logic for emergency response. Note that solvents (ethanol/acetone) should

NOT be used on skin as they enhance absorption of the lipophilic ester.

Disposal[3][8]

» Classification: Hazardous Organic Waste.

* Method: Dissolve in a combustible solvent (e.g., acetone) and incinerate in a licensed

chemical incinerator equipped with an afterburner and scrubber.
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e Environmental: Do not discharge into drains. WGK 3 (Severe water hazard) implies
significant long-term aquatic toxicity.[5]

Part 5: Experimental Application (Synthesis
Context)

Diethyl tetradecanedioate is frequently used as a precursor for Tetradecanedioic Acid (TDA),
a building block for long-acting peptide drugs (e.g., GLP-1 agonists).

Use Case: Controlled Hydrolysis

This workflow demonstrates how to safely convert the ester to the acid, a common lab
procedure.

Reagents:

o Diethyl tetradecanedioate (1.0 eq)
e NaOH (2.5 eq, 1M in MeOH/H20)

e HCI (1M, for quenching)

Step-by-Step:

Preparation: Melt Diethyl tetradecanedioate at 40 °C as per Protocol A.

» Dissolution: Transfer molten ester to a round-bottom flask containing Methanol. Stir until
dissolved.

» Saponification: Add NaOH solution dropwise.

o Safety Note: This reaction is exothermic. Monitor temperature.

e Reflux: Heat to 60 °C for 4—6 hours.

o Workup: Cool to room temp. Acidify with HCI to pH ~2 to precipitate the diacid.

¢ Filtration: Collect the solid Tetradecanedioic acid.
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Figure 2: Synthetic pathway for the hydrolysis of Diethyl tetradecanedioate, highlighting the
phase changes from lipophilic liquid to water-soluble salt, then to solid acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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